Cas no 37787-52-3 (1-methyl-2,6,7-trioxabicyclo2.2.2octan-4-amine)

1-methyl-2,6,7-trioxabicyclo2.2.2octan-4-amine structure

37787-52-3 structure

Product Name:1-methyl-2,6,7-trioxabicyclo2.2.2octan-4-amine

CAS No:37787-52-3

Molecular Formula:C₆H₁₁NO₃

Molecular Weight:145.156

CID:3955319

PubChem ID:55290566

1-methyl-2,6,7-trioxabicyclo2.2.2octan-4-amine Properties

Names and Identifiers

- 2,6,7-Trioxabicyclo[2.2.2]octan-4-amine, 1-methyl-
- 1-methyl-2,6,7-trioxabicyclo[2.2.2]octan-4-amine
- MBA78752
- EN300-252474
- AKOS006363893
- SCHEMBL7344619
- 37787-52-3
- 1-Methyl-2,6,7-trioxabicyclo[2.2.2]octan-4-amine
- 990-543-8
- 1-Methyl-2,6,7-trioxabicyclo(2.2.2)octan-4-amine
- InChIKey： RWYSGSZSILQOIT-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H11NO3/c1-5-8-2-6(7,3-9-5)4-10-5/h2-4,7H2,1H3

Computed Properties

Exact Mass: 145.07389321Da
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 145.07389321Da
Heavy Atom Count: 10
Complexity: 135
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.3
Topological Polar Surface Area: 53.7Å²

1-methyl-2,6,7-trioxabicyclo2.2.2octan-4-amine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P01C35A-50mg	1-methyl-2,6,7-trioxabicyclo[2.2.2]octan-4-amine	37787-52-3	95%	50mg	$363.00	2024-05-04
A2B Chem LLC	AW42766-50mg	1-Methyl-2,6,7-trioxabicyclo[2.2.2]octan-4-amine	37787-52-3	95%	50mg	$301.00
Aaron	AR01C3DM-50mg	1-methyl-2,6,7-trioxabicyclo[2.2.2]octan-4-amine	37787-52-3	95%	50mg	$372.00	2025-02-09
Chemenu	CM408732-250mg	1-methyl-2,6,7-trioxabicyclo[2.2.2]octan-4-amine	37787-52-3	95%+	250mg	$816	2024-07-17
Enamine	EN300-252474-0.05g	1-methyl-2,6,7-trioxabicyclo[2.2.2]octan-4-amine	37787-52-3	95%	0.05g	$252.0	2024-06-19
TRC	B488145-2.5mg	1-methyl-2,6,7-trioxabicyclo[2.2.2]octan-4-amine	37787-52-3		2.5mg	$ 50.00	2022-06-07

1-methyl-2,6,7-trioxabicyclo2.2.2octan-4-amine Related Literature

1. Quenched hexacene optoacoustic nanoparticles†

Antonio Nunes,Vikram J. Pansare,Nicolas Beziere,Argiris Kolokithas Ntoukas,Josefine Reber,Matthew Bruzek,John Anthony,Robert K. Prud’homme,Vasilis Ntziachristos J. Mater. Chem. B, 2018,6, 44-55
2. Sulfur dioxide prodrugs: triggered release of SO2via a click reaction†

Wenyi Wang,Xingyue Ji,Zhenming Du,Binghe Wang Chem. Commun., 2017,53, 1370-1373
3. In situ atomic force microscopy study of nano–micro sodium deposition in ester-based electrolytes†

Mo Han,Chenbo Zhu,Ting Ma,Zeng Pan,Zhanliang Tao,Jun Chen Chem. Commun., 2018,54, 2381-2384
4. An electrochemical biosensor for simultaneous detection of breast cancer clinically related microRNAs based on a gold nanoparticles/graphene quantum dots/graphene oxide film†

Suwussa Bamrungsap Analyst, 2021,146, 4000-4009
5. Semiconducting layered technetium dichalcogenides: insights from first-principles

Philippe F. Weck,Eunja Kim,Kenneth R. Czerwinski Dalton Trans., 2013,42, 15288-15295
6. Hydricity, electrochemistry, and excited-state chemistry of Ir complexes for CO2 reduction†

Gerald F. Manbeck,Komal Garg,Tomoe Shimoda,David J. Szalda,Mehmed Z. Ertem,James T. Muckerman,Etsuko Fujita Faraday Discuss., 2017,198, 301-317
7. A CaCuSi4O10/GCE electrochemical sensor for detection of norfloxacin in pharmaceutical formulations†

Gregarious Muungani,Werner E. van Zyl RSC Adv., 2023,13, 12799-12808
8. BAR-based optimum adaptive sampling regime for variance minimization in alchemical transformation: the nonequilibrium stratification†

Xiaohui Wang,Xingzhao Tu Phys. Chem. Chem. Phys., 2018,20, 2009-2021
9. Isocyano compounds newly recognized in photochemical reaction of thiazole: matrix-isolation FT-IR and theoretical studies†

Hiroshi Takiyama,Munetaka Nakata RSC Adv., 2017,7, 4960-4974
10. Synthesis of a novel pH responsive phyllosilicate loaded polymeric hydrogel based on poly(acrylic acid-co-N-vinylpyrrolidone) and polyethylene glycol for drug delivery: modelling and kinetics study for the sustained release of an antibiotic drug

Sayan Ganguly,Narayan C. Das RSC Adv., 2015,5, 18312-18327

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ortho esters

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